1-(3-Methylcyclohexyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine

• Molecular Formula: C21H34N2O3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 1-(3-methylcyclohexyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C21H34N2O3/c1-16-6-5-7-18(14-16)23-12-10-22(11-13-23)15-17-8-9-19(24-2)21(26-4)20(17)25-3/h8-9,16,18H,5-7,10-15H2,1-4H3
• InChI Key: MAZIYKRIDNCDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC

Description

1-(3-Methylcyclohexyl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine is a synthetic piperazine derivative characterized by two distinct substituents: a 3-methylcyclohexyl group at the 1-position and a 2,3,4-trimethoxybenzyl group at the 4-position of the piperazine ring. The compound’s structure combines a bulky alicyclic moiety with a methoxy-rich aromatic system, which may influence its physicochemical properties (e.g., lipophilicity) and biological interactions.

Comparison with Similar Compounds

Key Observations:

Trimethoxybenzyl Group: The 2,3,4-trimethoxyphenyl (TMP) moiety is a critical pharmacophore shared with Lomerizine and Trimetazidine. In Trimetazidine, this group is essential for anti-ischemic activity, likely via mitochondrial metabolism modulation . The target compound’s TMP group may confer similar electronic or steric interactions.

3-Methylcyclohexyl vs. Fluorinated/Aromatic Groups :

• The 3-methylcyclohexyl substituent in the target compound introduces steric bulk and alicyclic hydrophobicity, contrasting with Lomerizine’s bis(4-fluorophenyl)methyl group, which enhances lipophilicity and CNS penetration .
• Compared to MT-45’s cyclohexyl group, the 3-methyl substitution may alter metabolic stability or receptor binding kinetics .

Dopamine Receptor Affinity: Derivatives with 2-methoxyphenyl and nitrobenzyl groups (e.g., compound in ) exhibit high D2 receptor affinity, suggesting that electron-withdrawing groups (e.g., NO₂) enhance binding. The target compound’s TMP group, being electron-rich, may prioritize different receptor targets .

Physicochemical and Pharmacokinetic Properties

Table 2: Molecular Properties and Metabolic Stability

Compound Name	Molecular Weight (g/mol)	logP (Predicted)	Metabolic Stability Notes
Target Compound	~407.5	~3.8	High stability (3-methylcyclohexyl resists oxidation)
Lomerizine	541.5	~5.2	Fluorinated groups slow Phase I metabolism
Trimetazidine	298.4	~2.1	Rapid glucuronidation due to minimal steric hindrance
MT-45	350.5	~4.5	Enantiomer-dependent hepatic clearance

Key Observations:

• The target compound’s 3-methylcyclohexyl group likely reduces oxidative metabolism compared to simpler alkyl or aromatic substituents (e.g., Trimetazidine’s benzyl group), prolonging half-life.
• Lomerizine’s fluorinated groups increase logP, enhancing blood-brain barrier penetration but risking CYP-mediated drug interactions .